Cas no 1059548-75-2 (4-(5-Methyl-2-piperazin-1-yl-1,3-thiazol-4-yl)benzoic acid)

• Product Name: 4-(5-Methyl-2-piperazin-1-yl-1,3-thiazol-4-yl)benzoic acid
• CAS No: 1059548-75-2
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 2873764
• Update Time: 2023-08-10

4-(5-Methyl-2-piperazin-1-yl-1,3-thiazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-2-piperazin-1-yl-1,3-thiazol-4-yl)benzoic acid

• Inchi： 1S/C15H17N3O2S/c1-10-13(11-2-4-12(5-3-11)14(19)20)17-15(21-10)18-8-6-16-7-9-18/h2-5,16H,6-9H2,1H3,(H,19,20)
• InChI Key： JWKRVAKHNBPJCR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2C=CC(C(=O)O)=CC=2)N=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 0.1
• Topological Polar Surface Area: 93.7